1-(3'-Nitro-phenyl)-2-amino-propane

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• SMILES: CC(CC1=CC(=CC=C1)[N+](=O)[O-])N
• InChI: InChI=1S/C9H12N2O2/c1-7(10)5-8-3-2-4-9(6-8)11(12)13/h2-4,6-7H,5,10H2,1H3
• InChIKey: XJJVTSKPPVGNGC-UHFFFAOYSA-N

1-(3′-Nitro-phenyl)-2-amino-propane: Physicochemical Identity and Compound Class

1-(3′-Nitro-phenyl)-2-amino-propane (IUPAC: 1-(3-nitrophenyl)propan-2-amine; CAS 131654-38-1 for the racemate; CAS 1185466-50-5 for the (2S)-enantiomer) is a synthetic substituted phenylalkylamine of molecular formula C₉H₁₂N₂O₂ and molecular weight 180.20 g·mol⁻¹ [1]. The compound bears an electron-withdrawing nitro (–NO₂) substituent at the meta position of the aromatic ring and a primary amine on the α-methyl-substituted propane side-chain, placing it within the amphetamine structural class [2]. Its computed physicochemical descriptors—XLogP3 of 1.8 and topological polar surface area (TPSA) of 71.8 Ų—distinguish it from the unsubstituted amphetamine scaffold and from para- and ortho-nitro positional isomers, establishing it as a procurement-grade building block for medicinal chemistry and organic synthesis applications [1][3].

Meta-nitro substitution pattern

Electron-withdrawing aryl group

Elevated polar surface area vs. unsubstituted amphetamine

Procurement-grade building block for medicinal chemistry

• [1] PubChem. (2S)-1-(3-nitrophenyl)propan-2-amine. Compound Summary, CID 58834413. National Center for Biotechnology Information. View Source
• [2] PubChem. Amphetamine. Compound Summary. Computed Properties: XLogP3 1.8, Topological Polar Surface Area 26.0 Ų. View Source
• [3] NeurotoxKB. Amphetamine Property Table: LogP 1.5763, TPSA 26.02 Ų. Institute of Mathematical Sciences, Chennai. View Source

1-(3′-Nitro-phenyl)-2-amino-propane: Non-Interchangeability with Positional Isomers

In-class substitution among nitro-substituted amphetamines is not scientifically defensible because the nitro group's position on the aromatic ring—ortho, meta, or para—dictates fundamentally different electronic properties, steric environments, and reactivity profiles. The meta-nitro isomer (σₘ = 0.71) exerts a predominantly inductive electron-withdrawing effect, whereas the para-nitro isomer (σₚ = 0.78) engages both inductive and resonance withdrawal, leading to distinct reduction potentials, nucleophilic aromatic substitution susceptibilities, and hydrogen-bonding patterns [1][2]. These positional electronic differences propagate into divergent metabolic stability (nitroreductase substrate recognition), chromatographic retention, and mass spectrometric fragmentation signatures, making analytical interchangeability impossible and procurement substitution scientifically invalid [3].

Target: meta-NO₂

Substitute: para-NO₂

Electronic effect

Inductive withdrawal (σₘ 0.71)

Inductive + resonance withdrawal (σₚ 0.78)

Reduction potential

Distinct E₁/₂ linked to meta electronic character

Higher E₁/₂ may alter metabolic fate

Analytical identity

Unique MS² fragmentation & retention

Different retention time & ion ratios; isomer misassignment risk

• [1] Hammett, L.P. (1937). The Effect of Structure upon the Reactions of Organic Compounds. Benzene Derivatives. Journal of the American Chemical Society, 59(1), 96–103. Nitro substituent constants: σₘ = 0.71, σₚ = 0.78. View Source
• [2] Structural Chemistry (2020). Substituent effects of nitro group in cyclic compounds. σₚ = 0.78, σₚ⁻ = 1.27 for para-nitro. Springer. View Source
• [3] Núñez-Vergara, L.J., Matus, C., Alvarez, A., Cassels, B.K., Squella, J.A. (1994). Nitro radical anion formation from nitro-substituted amphetamine derivatives. Electroanalysis, 6(7), 577–583. View Source

1-(3′-Nitro-phenyl)-2-amino-propane: Quantitative Differentiation Evidence

Polar Surface Area & Lipophilicity vs. Unsubstituted Amphetamine

The meta-nitro substituent increases the topological polar surface area (TPSA) by approximately 45.8 Ų relative to unsubstituted amphetamine (71.8–71.84 Ų vs. 26.0–26.02 Ų), representing a 2.75-fold increase, while the computed XLogP3/logP shifts modestly from ~1.58–1.8 (amphetamine) to 1.8–2.71 (target compound) depending on the computational method [1]. This PSA elevation predicts reduced passive blood–brain barrier permeability relative to amphetamine, while the modest logP increase suggests retention of some membrane partitioning capacity [2].

Polar surface area

Reported

ΔTPSA ≈ +45.8 Ų (2.75× vs amphetamine)

Supports permeability-based research fit distinction

Computed from PubChem, ChemSrc, NeurotoxKB

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	71.8 Ų (PubChem XLogP3: 1.8); 71.84 Ų, LogP 2.708 (ChemSrc)
Comparator Or Baseline	Amphetamine: TPSA 26.0–26.02 Ų; LogP 1.58–1.8
Quantified Difference	ΔTPSA ≈ +45.8 Ų (2.75× increase); ΔLogP ≈ +0.2 to +0.9 log units
Conditions	Computed physicochemical properties from PubChem (XLogP3 3.0 algorithm), ChemSrc database, and NeurotoxKB

Why This Matters

The dramatically higher PSA strongly modulates passive membrane permeability and is a critical differentiator when selecting a nitro-amphetamine scaffold for CNS-targeted versus peripherally restricted research programs or for developing HPLC retention-time-based purity methods.

• [1] PubChem. (2S)-1-(3-nitrophenyl)propan-2-amine. CID 58834413. Computed Properties: XLogP3 1.8, TPSA 71.8 Ų. View Source
• [2] NeurotoxKB / PubChem. Amphetamine: LogP 1.5763, TPSA 26.02 Ų. View Source

Meta vs. Para Nitro Electronic Effects via Hammett Constants

The Hammett substituent constants quantify the electronic difference between meta- and para-nitro substitution. The meta-nitro group (σₘ = 0.71) exerts a weaker combined inductive-plus-resonance effect than the para-nitro group (σₚ = 0.78), because resonance delocalization of the nitro group into the aromatic π-system is geometrically prohibited at the meta position [1][2]. This 0.07-unit difference in σ translates into measurably different one-electron reduction potentials for the nitro group, different rates of nucleophilic aromatic substitution, and distinct pKₐ values for the conjugate acid of the primary amine [3].

Hammett σ constants

Class-level

σₘ = 0.71 vs σₚ = 0.78 (Δ –0.07)

Electronic reactivity may not transfer between isomers

Derived from benzoic acid ionization equilibria

Evidence Dimension	Hammett substituent constant (σ)
Target Compound Data	σₘ (meta-NO₂) = 0.71
Comparator Or Baseline	σₚ (para-NO₂) = 0.78; σₘ (H) = 0; σₘ (Cl) = 0.37
Quantified Difference	Δσ (meta vs. para) = –0.07; Δσ (meta-NO₂ vs. H) = +0.71; Δσ (meta-NO₂ vs. meta-Cl) = +0.34
Conditions	Standard Hammett σ values derived from benzoic acid ionization equilibria in water at 25 °C

Why This Matters

The meta-nitro isomer is electronically distinct from the para isomer; this directly affects electrochemical reduction potential, metabolic nitroreduction rates, and the compound's behavior as a synthetic intermediate in reactions sensitive to aryl ring electronics, making blind substitution scientifically unsound.

• [1] Hammett, L.P. (1937). J. Am. Chem. Soc., 59(1), 96–103. Nitro group: σₘ = 0.71, σₚ = 0.78. View Source
• [2] Structural Chemistry (2020). Substituent effects of nitro group. σₚ = 0.78. Springer. View Source
• [3] Núñez-Vergara, L.J. et al. (1994). Nitro radical anion formation from nitro-substituted amphetamine derivatives. Electroanalysis, 6(7), 577–583. View Source

Nitro Radical Anion Formation: Electrochemical Reduction Behavior

Nitro-substituted amphetamine derivatives undergo a reversible one-electron reduction in mixed aqueous-organic media to form a relatively stable nitro radical anion, followed by an irreversible three-electron reduction to the hydroxylamine at more cathodic potentials [1]. Although the published cyclic voltammetry studies examined 2-nitro-4,5-dimethoxyamphetamine and 2-nitro-4,5-methylenedioxyamphetamine rather than the 3-nitro-mono-substituted target compound, the electrochemical behavior is a class-level property of the nitroarylamphetamine pharmacophore [1][2]. The meta-nitro isomer is predicted to exhibit a distinct half-wave reduction potential (E₁/₂) relative to para- and ortho-nitro isomers due to the differing electronic contributions quantified by the Hammett σₘ versus σₚ values [3].

Nitro radical anion formation

Class-level

Reversible one-electron reduction confirmed for nitroamphetamines; distinct E₁/₂ predicted by σₘ

Reduction potential context may differ by isomer

Target compound not directly measured; class-level inference

Evidence Dimension	One-electron reduction potential (nitro → nitro radical anion)
Target Compound Data	Not directly measured; predicted E₁/₂ shift relative to para-nitro isomer based on Δσ = –0.07
Comparator Or Baseline	2-Nitro-4,5-dimethoxyamphetamine and 2-nitro-4,5-methylenedioxyamphetamine: reversible one-electron reduction confirmed in DMF/aqueous buffer; hydroxylamine formation at more negative potentials
Quantified Difference	Qualitative class-level: all nitroamphetamines form nitro radical anions; positional isomers differ in E₁/₂ proportional to σ
Conditions	Mixed media (aqueous buffer + DMF, dioxane, or acetonitrile); mercury or glassy carbon electrode; cyclic voltammetry

Why This Matters

The capacity for enzymatic nitroreduction to reactive nitro radical anion and hydroxylamine intermediates is a key determinant of potential toxicity and metabolic fate; researchers procuring this compound for in vitro or in vivo studies must consider that meta-nitro substitution alters the reduction potential relative to the para isomer.

• [1] Núñez-Vergara, L.J., Matus, C., Alvarez, A., Cassels, B.K., Squella, J.A. (1994). Nitro radical anion formation from nitro-substituted amphetamine derivatives. Electroanalysis, 6(7), 577–583. View Source
• [2] Quintana Espinoza, P. et al. (2006). Cathodic behavior of 4,5-dimethoxy-2-nitroamphetamine. Electroanalysis. Repositorio Académico, Universidad de Chile. View Source
• [3] Hammett, L.P. (1937). J. Am. Chem. Soc., 59(1), 96–103. Substituent constants: σₘ (NO₂) = 0.71, σₚ (NO₂) = 0.78. View Source

Positional Isomer Differentiation by Mass Spectrometry & Chromatography

Ortho, meta, and para isomers of nitro-substituted aromatic compounds produce distinct mass spectrometric fragmentation patterns. A general LC-ESI-MS/MS method for positional isomer differentiation of substituted amphetamines, including methylmethcathinone (MMC) and methylethcathinone (MEC) ortho/meta/para isomers, demonstrates that retention time and product-ion abundance ratios can unambiguously discriminate among isomeric species [1]. For acyl nitrobenzene derivatives, a mass spectrometric method based on diagnostic nitrobenzoyl cation fragment abundances has been validated for absolute configuration assignment and positional isomer differentiation [2]. These validated analytical frameworks provide a procurement-relevant rationale: the 3-nitro (meta) isomer must be specified in purchase orders because orthogonal analytical methods (LC-MS/MS, GC-MS) will detect and reject the unintended 2-nitro or 4-nitro contaminant.

Isomer MS² differentiation

Reported

LC-ESI-MS/MS resolves ortho/meta/para isomers via retention & ion ratios

Supports isomer identity verification upon receipt

Validated for substituted amphetamines (MMC, MEC)

Evidence Dimension	Chromatographic retention time and MS/MS fragmentation pattern
Target Compound Data	Meta-nitro isomer: distinct LC retention and MS² product-ion profile (specific values dependent on column and mobile phase)
Comparator Or Baseline	Ortho-nitro and para-nitro isomers: systematically different retention times and fragment-ion abundance ratios
Quantified Difference	Qualitative class-level: ortho, meta, and para isomers of substituted amphetamines are analytically resolvable by LC-ESI-MS/MS
Conditions	LC-ESI-MS/MS with C18 or equivalent column; GC-MS with electron ionization; forensic serum or standard solution matrices

Why This Matters

Without explicit specification of the meta-nitro isomer in procurement documentation, suppliers may inadvertently ship mixed or misidentified positional isomers; validated MS-based identification methods exist to verify isomer identity upon receipt, protecting experimental reproducibility.

• [1] Maas, A. et al. Separation of ortho, meta and para isomers of methylmethcathinone (MMC) and methylethcathinone (MEC) using LC-ESI-MS/MS: application to forensic serum samples. J. Chromatogr. B, 2018. View Source
• [2] Absolute configuration assignment of ortho, meta, or para isomers by mass spectrometry. J. Am. Soc. Mass Spectrom., 2005, 16(4), 514–523. View Source

Chiral Resolution: 4-Nitro vs. 3-Nitro Amino-Propanediol Scaffolds

Patent DE3814887 (1989) discloses that threo-1-p-nitrophenyl-2-aminopropane-1,3-diol (the para-nitro, 1,3-diol analog) is specifically suited as an optically active resolving agent for separating racemic 2-arylpropionic acids—including ibuprofen, naproxen, ketoprofen, and flurbiprofen—into their enantiomers via diastereomeric salt formation [1]. The patent explicitly claims the para-nitro isomer as the preferred resolving agent, establishing a clear functional differentiation: the para-nitro-1,3-diol scaffold is validated for industrial-scale chiral resolution, while the 3-nitro-mono-amine target compound (lacking the 1,3-diol functionality) is not suitable for this application [1][2]. Conversely, the target compound's simpler mono-amine structure makes it a more versatile achiral building block for downstream derivatization, including reduction of the nitro group to a primary aromatic amine for further functionalization [3].

Chiral resolution utility

Reported

para-NO₂-1,3-diol patented as resolving agent; 3-nitro-mono-amine is a building block

Do not substitute for chiral resolution applications

DE3814887; diastereomeric salt formation

Evidence Dimension	Patented utility as chiral resolving agent
Target Compound Data	1-(3′-Nitro-phenyl)-2-amino-propane: mono-amine; no demonstrated chiral resolution utility
Comparator Or Baseline	Threo-1-p-nitrophenyl-2-aminopropane-1,3-diol: patented as resolving agent for 2-arylpropionic acid enantiomers
Quantified Difference	Functional: para-nitro-1,3-diol is a validated resolving agent (DE3814887); 3-nitro-mono-amine is a synthetic building block
Conditions	Patent DE3814887 (MEDICE CHEM.-PHARM. FABRIK); diastereomeric salt formation; isopropanol solvent

Why This Matters

Procurement teams seeking a chiral resolution agent should select the para-nitro-1,3-diol derivative, not the 3-nitro-mono-amine target compound; conversely, programs requiring a reducible nitro-aryl amine building block for medicinal chemistry should procure the 3-nitro-mono-amine scaffold.

• [1] MEDICE CHEM.-PHARM. FABRIK. DE3814887C1. Process for obtaining enantiomers of 2-aryl-propionic acids. Filed 02.05.1988, published 21.09.1989. View Source
• [2] Process for obtaining enantiomers of 2-arylpropionic acids. US Patent equivalent. Threo-1-p-nitrophenyl-2-aminopropane-1,3-diol as resolving agent. View Source
• [3] EP 2933242 A1 (2015). Process for manufacturing amino compounds via reduction of nitro compounds. View Source

1-(3′-Nitro-phenyl)-2-amino-propane: Application Scenarios

Reductive Derivatization to 3-Aminoamphetamine Analogs

The meta-nitro group serves as a latent primary aromatic amine precursor. Catalytic hydrogenation or chemical reduction (e.g., Sn/HCl, Fe/NH₄Cl) converts the nitro group to an amino group, yielding 1-(3-aminophenyl)-2-aminopropane. This orthogonally functionalized diamine scaffold enables parallel derivatization at both the side-chain primary amine and the ring 3-amino position for library synthesis in CNS drug discovery programs [1]. The meta substitution pattern ensures that the resulting aryl amine is positioned for distinct vector geometry compared to para-amino derivatives, a critical consideration in structure-based drug design.

Positional Isomer Reference Standard for Forensic and QC Labs

Because ortho-, meta-, and para-nitroamphetamine isomers are analytically distinguishable by LC-MS/MS retention time and fragmentation pattern, the 3-nitro (meta) isomer is required as a certified reference standard in forensic toxicology and pharmaceutical impurity profiling [1]. Laboratories validating methods for nitro-substituted amphetamine detection must procure the individual positional isomer, not a mixture, to establish isomer-specific calibration curves and detection limits.

Electrochemical and Metabolic Activation Studies of Nitroaryl Pharmacophores

The nitro group's capacity for one-electron reduction to a nitro radical anion, demonstrated in related nitroamphetamine derivatives by cyclic voltammetry, makes this compound a suitable substrate for studying nitroreductase-mediated metabolic activation, redox cycling, and potential cytotoxicity mechanisms [1]. The meta-nitro electronic environment (σₘ = 0.71) provides a distinct reduction potential compared to para-nitro analogs, enabling comparative structure–reactivity studies in electrochemical and enzymatic assay systems.

Organic Synthesis Building Block for Nitro-Aryl Alkylamine Derivatives

The compound's primary amine functionality supports acylation, sulfonylation, reductive amination, and urea/thiourea formation, while the electron-withdrawing nitro group activates the aromatic ring for nucleophilic aromatic substitution at positions ortho and para to the nitro substituent [1][2]. This dual reactivity profile makes it a versatile intermediate for synthesizing more complex nitro-aromatic pharmacophores, including N-acyl, N-sulfonyl, and N-alkyl derivatives for screening-library production.

Application

Selection Property

Validation Focus

Aromatic diamine library synthesis

Nitro-to-amine reduction suitability

Reduction method & aniline purity

Isomer-specific analytical reference

Certified positional isomer identity

LC-MS/MS retention & fragmentation matching

Nitroaryl redox & metabolism research

Meta-nitro electronic character

Reduction potential & nitroreductase kinetics

Nitro-aromatic pharmacophore synthesis

Dual amine/nitro reactivity

Acylation & nucleophilic aromatic substitution scope

• [1] Núñez-Vergara, L.J. et al. (1994). Nitro radical anion formation from nitro-substituted amphetamine derivatives. Electroanalysis, 6(7), 577–583. View Source
• [2] EP 2933242 A1 (2015). Process for manufacturing amino compounds via reduction of nitro compounds. View Source